Cas no 946202-67-1 (4-(N-methyl4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-(N-methyl4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 946202-67-1
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 5429293
• Update Time: 2025-10-19

4-(N-methyl4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[methyl-(4-methylphenyl)sulfonylamino]-N-(1,3-thiazol-2-yl)benzamide
• 4-(N-methyl4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C18H17N3O3S2/c1-13-3-9-16(10-4-13)26(23,24)21(2)15-7-5-14(6-8-15)17(22)20-18-19-11-12-25-18/h3-12H,1-2H3,(H,19,20,22)
• InChI Key： XAFFFGFYWIEMCP-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC=C(N(C)S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Additional information on 4-(N-methyl4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide

4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 946202-67-1): A Comprehensive Overview

4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 946202-67-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the benzamide family and features a unique structural arrangement that includes a thiazole ring and a sulfonamide group. These structural elements contribute to its potential therapeutic applications and biological activities.

The sulfonamide moiety in 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide is well-known for its ability to interact with various biological targets, particularly enzymes and receptors involved in metabolic pathways. The presence of the thiazole ring further enhances the compound's pharmacological profile by conferring additional stability and reactivity. Together, these functional groups make 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide a promising candidate for the development of novel therapeutic agents.

Recent studies have explored the potential of 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide could be a valuable tool in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has shown that 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activity of the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer. This makes 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide a promising lead compound for the development of new anticancer drugs.

In addition to its therapeutic potential, 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide has also been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. These properties suggest that 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide could be developed into an effective oral medication for chronic conditions.

The safety profile of 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

From a synthetic chemistry perspective, the preparation of 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide involves several key steps. The synthesis typically begins with the formation of the sulfonamide moiety through a reaction between 4-methylaniline and methanesulfonyl chloride. The resulting intermediate is then coupled with 2-aminothiazole using a suitable coupling agent such as EDCI or HATU. Finally, the benzoyl chloride derivative is reacted with the thiazole-containing intermediate to form the final product.

The structural diversity and functional group flexibility of 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide make it an attractive scaffold for further chemical modifications. Researchers have explored various derivatives by introducing different substituents on the benzene ring or modifying the thiazole moiety to optimize its pharmacological properties. These efforts have led to the identification of several analogs with enhanced potency and selectivity.

In conclusion, 4-(N-methyl-4-methylbenzenesulfonamido)-N-(1,3-thiazol-2-y l) benzamide (CAS No. 946202-67-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in modern drug discovery efforts.